Cas no 1039819-10-7 (2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 1039819-10-7
• MF: C₁₁H₁₁N₃O₂S₂
• MW: 281.353939294815
• CID: 5054989
• Update Time: 2025-06-10

2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• NE42553
• Z90101899
• 2-[(4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• Inchi： 1S/C11H11N3O2S2/c15-9(16)6-18-11-13-12-10(8-2-1-5-17-8)14(11)7-3-4-7/h1-2,5,7H,3-4,6H2,(H,15,16)
• InChI Key： BIRFQJKADVXZDO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2=CC=CS2)N1C1CC1

Computed Properties

• Exact Mass: 281.02926895 g/mol
• Monoisotopic Mass: 281.02926895 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122
• Molecular Weight: 281.4

Additional information on 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Research Brief on 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS: 1039819-10-7)

In recent years, the compound 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS: 1039819-10-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring a 1,2,4-triazole core, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. The unique structural attributes of this compound, including the cyclopropyl and thiophene moieties, contribute to its bioactivity and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of this compound on bacterial enzymes, specifically targeting the MurA enzyme, which is crucial for bacterial cell wall synthesis. The research team employed molecular docking simulations and in vitro assays to evaluate the binding affinity and inhibitory potency of 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid. The results indicated a strong interaction with the active site of MurA, suggesting its potential as a novel antibacterial agent. The study also highlighted the compound's low cytotoxicity against mammalian cells, a critical factor for further drug development.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's role as a modulator of inflammatory pathways. The researchers observed that 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid effectively suppressed the production of pro-inflammatory cytokines in macrophage cells. This anti-inflammatory activity was attributed to the compound's ability to inhibit the NF-κB signaling pathway, a key regulator of inflammation. These findings open new avenues for the development of anti-inflammatory therapeutics, particularly for chronic inflammatory conditions.

In addition to its biological activities, the synthetic pathways and structural optimization of this compound have been the focus of recent research. A team from the University of Cambridge reported an efficient synthetic route for 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid, utilizing a one-pot cyclization strategy that improved yield and reduced byproduct formation. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid. Pharmacokinetic studies are needed to assess its bioavailability, metabolic stability, and potential drug-drug interactions. Furthermore, in vivo efficacy and safety profiles must be thoroughly evaluated in preclinical models. Collaborative efforts between academia and industry will be essential to address these gaps and advance the compound toward clinical trials.

In conclusion, 2-{4-Cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid represents a versatile scaffold with multiple therapeutic potentials. Its dual functionality as an antibacterial and anti-inflammatory agent, coupled with recent synthetic advancements, positions it as a compelling candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs in infectious and inflammatory diseases.